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Compound of Interest

Compound Name: 3-Bromo-3-methyl-2-butanone

Cat. No.: B1330662 Get Quote

An In-depth Technical Guide to the Material Safety of 3-Bromo-3-methyl-2-butanone

This guide provides comprehensive safety and handling information for 3-Bromo-3-methyl-2-
butanone (CAS No: 2648-71-7), intended for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazards, and the

necessary protocols for safe handling, storage, and emergency response.

Chemical Identification
This section provides the fundamental identifiers for 3-Bromo-3-methyl-2-butanone.
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Identifier Value Source

IUPAC Name 3-bromo-3-methylbutan-2-one [1]

CAS Number 2648-71-7 [1][2]

Molecular Formula C₅H₉BrO [1]

Molecular Weight 165.03 g/mol [1]

Synonyms
1-Bromo-1-methylethyl Methyl

Ketone
[2]

InChI Key
XHCWDDGZFBAXRT-

UHFFFAOYSA-N
[1]

PubChem CID 344911 [1]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below. Note the conflicting

information regarding its physical state, which may vary between suppliers.

Property Value Source

Appearance
Colorless to Yellow to Orange

clear liquid OR solid
[2]

Purity >96.0% (GC) [2]

Computed Molar Refractivity 86.1 [1]

Computed Polarizability 17.1 Å² [1]

Hazard Identification and GHS Classification
3-Bromo-3-methyl-2-butanone is classified as a hazardous substance. The GHS

classification provides a universally understood system for communicating these hazards.
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GHS Classification Code Description Source

Pictogram
GHS07 (Exclamation

Mark)

Signal Word Warning [1]

Flammable Liquids H226
Flammable liquid and

vapor
[1][2]

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[1]

A logical workflow for hazard communication, from classification to user action, is illustrated

below.
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Hazard Identification Hazard Communication

User Action

3-Bromo-3-methyl-
2-butanone

GHS Classification
(e.g., H226, H302)

 Evaluation 
Label Elements

- Pictogram (GHS07)
- Signal Word (Warning)

Safety Data Sheet
(SDS)

Safe Handling &
Storage Protocols

Personal Protective
Equipment (PPE)

Emergency Response

Exposure Type

Immediate Action

Follow-Up

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen if needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15 min)
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate
Medical Attention
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Spill Detected

1. Secure Area
- Evacuate Personnel

- Remove Ignition Sources

2. Don PPE
- Gloves, Goggles, Lab Coat

- Respirator (if needed)

3. Contain Spill
- Use Inert Absorbent Material

4. Collect Waste
- Use Non-Sparking Tools

- Place in Labeled Container

5. Decontaminate Area
- Wash with Soap & Water

6. Dispose of Waste
- Follow Regulations

Cleanup Complete

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1330662?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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